Cas no 1796970-57-4 (N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide)

N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide is a specialized organic compound featuring a thiophene-carbonyl-thiophene core linked to a trifluoromethoxy-substituted benzamide moiety. Its structural complexity confers unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The presence of the trifluoromethoxy group enhances metabolic stability and lipophilicity, while the thiophene-based scaffold offers potential for π-conjugation, useful in optoelectronic applications. This compound is particularly relevant in drug discovery for targeting specific enzyme interactions or as a building block in synthesizing advanced functional materials. Its well-defined synthesis route ensures reproducibility for research and industrial applications.

N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide structure

1796970-57-4 structure

Product Name:N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide

CAS No:1796970-57-4

MF:C₁₈H₁₂F₃NO₃S₂

MW:411.417992591858

CID:5369701

Update Time:2025-06-08

N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

- N-[[5-(3-Thienylcarbonyl)-2-thienyl]methyl]-4-(trifluoromethoxy)benzamide
- N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide
- Inchi： 1S/C18H12F3NO3S2/c19-18(20,21)25-13-3-1-11(2-4-13)17(24)22-9-14-5-6-15(27-14)16(23)12-7-8-26-10-12/h1-8,10H,9H2,(H,22,24)
- InChI Key： XPBVMXWFWKQFBS-UHFFFAOYSA-N
- SMILES： C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

Density: 1.428±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 563.3±50.0 °C(Predicted)
pka: 12.92±0.46(Predicted)

N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6413-1707-2μmol	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6413-1707-5μmol	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6413-1707-10μmol	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6413-1707-20μmol	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6413-1707-1mg	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	1mg	$54.0	2023-09-09
Life Chemicals	F6413-1707-2mg	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	2mg	$59.0	2023-09-09
Life Chemicals	F6413-1707-3mg	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	3mg	$63.0	2023-09-09
Life Chemicals	F6413-1707-4mg	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	4mg	$66.0	2023-09-09
Life Chemicals	F6413-1707-5mg	N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide	1796970-57-4	5mg	$69.0	2023-09-09
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